![molecular formula C14H13ClN4O4S2 B4699746 N-(3-chloro-2-methylphenyl)-2-[(4-nitrophenyl)sulfonyl]hydrazinecarbothioamide](/img/structure/B4699746.png)
N-(3-chloro-2-methylphenyl)-2-[(4-nitrophenyl)sulfonyl]hydrazinecarbothioamide
Overview
Description
N-(3-chloro-2-methylphenyl)-2-[(4-nitrophenyl)sulfonyl]hydrazinecarbothioamide, also known as CNS-5161, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of sulfonylhydrazines, which are known for their diverse biological activities. In
Scientific Research Applications
N-(3-chloro-2-methylphenyl)-2-[(4-nitrophenyl)sulfonyl]hydrazinecarbothioamide has been studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's and Alzheimer's. This compound has also been studied for its potential use in the treatment of depression and anxiety disorders.
Mechanism of Action
The exact mechanism of action of N-(3-chloro-2-methylphenyl)-2-[(4-nitrophenyl)sulfonyl]hydrazinecarbothioamide is not fully understood. However, it has been suggested that it may act as a modulator of the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory. This compound may also have antioxidant and anti-inflammatory properties, which could contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases. It has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. This compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the survival and growth of neurons.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-chloro-2-methylphenyl)-2-[(4-nitrophenyl)sulfonyl]hydrazinecarbothioamide in lab experiments is its relatively low toxicity. It has been shown to have no acute toxicity in animal studies, and no adverse effects on body weight or organ function. However, its solubility in water is limited, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for the study of N-(3-chloro-2-methylphenyl)-2-[(4-nitrophenyl)sulfonyl]hydrazinecarbothioamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, particularly Parkinson's and Alzheimer's. Further studies are needed to explore its mechanism of action and determine the optimal dosage and administration route. Another area of interest is its potential use in the treatment of anxiety and depression. Studies are needed to determine its efficacy and safety in humans. Finally, this compound could be studied for its potential use in other areas, such as pain management and addiction treatment.
Conclusion:
This compound is a promising chemical compound that has been studied for its potential therapeutic applications in the field of neuroscience. Its neuroprotective, anxiolytic, and antidepressant effects make it an attractive candidate for further study. However, more research is needed to fully understand its mechanism of action and determine its optimal use in clinical settings.
Properties
IUPAC Name |
1-(3-chloro-2-methylphenyl)-3-[(4-nitrophenyl)sulfonylamino]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN4O4S2/c1-9-12(15)3-2-4-13(9)16-14(24)17-18-25(22,23)11-7-5-10(6-8-11)19(20)21/h2-8,18H,1H3,(H2,16,17,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHFSUCHEGNFXPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=S)NNS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN4O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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